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Compound of Interest

Compound Name: Cobalt bromide, hexahydrate

Cat. No.: B1515819

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of
cobalt bromide hexahydrate (CoBrz:6H20). The information presented herein is curated from
publicly available scientific literature and is intended to support research and development
activities. This document details the sequential breakdown of the hydrated salt upon heating,
including the formation of intermediates and final products.

Summary of Thermal Decomposition Stages

The thermal decomposition of cobalt bromide hexahydrate is a multi-stage process involving
dehydration followed by the decomposition of the anhydrous salt at higher temperatures. The
process begins with the sequential loss of water molecules of crystallization, leading to the
formation of lower hydrates and eventually the anhydrous cobalt(ll) bromide. At elevated
temperatures, in the presence of an oxidizing atmosphere, the anhydrous salt further
decomposes to form cobalt oxide and bromine vapor.

Table 1: Physical Properties of Cobalt Bromide and its Hydrates
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Molar Mass ( g/mol

Compound Formula | Appearance
Cobalt Bromide
CoBrz-6H20 326.83 Red-purple crystals
Hexahydrate
Cobalt Bromide
_ CoBr2:2H20 254.77
Dihydrate
Anhydrous Cobalt
CoBr2 218.74 Green crystals

Bromide

Quantitative Thermal Analysis Data

While detailed thermogravimetric analysis (TGA) and differential thermal analysis (DTA) curves
for cobalt bromide hexahydrate are not readily available in the public domain, the established
decomposition pathway allows for the theoretical calculation of mass loss at each dehydration
stage. The decomposition temperatures are based on consistently reported values in the

literature.

Table 2: Theoretical Mass Loss in the Dehydration of Cobalt Bromide Hexahydrate

Decomposition . Theoretical Mass
Reaction Temperature (°C)
Stage Loss (%)

CoBr2:6H20 -
Stage 1 ~100 22.03
CoBrz:2H20 + 4H20

CoBr2:2H20 - CoBr2

Stage 2 ~130 11.02
+ 2H20
) CoBrz2:6H20 - CoBr:
Total Dehydration 33.05
+ 6H20

High-Temperature Decomposition

Upon further heating in an oxidizing atmosphere (e.g., air), anhydrous cobalt(ll) bromide
(CoBrz2) undergoes decomposition to form a cobalt oxide and bromine vapor. The exact
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temperature for the onset of this decomposition and the specific stoichiometry of the resulting
cobalt oxide can vary depending on experimental conditions such as heating rate and
atmospheric composition. Literature suggests the formation of cobalt(ll,11) oxide (Co30a4) at
higher temperatures[1].

Experimental Protocols

The following section outlines a general methodology for conducting thermogravimetric
analysis (TGA) and differential thermal analysis (DTA) on a hydrated salt like cobalt bromide
hexahydrate. This protocol is based on standard practices in thermal analysis.

Thermogravimetric Analysis (TGA)

Objective: To determine the mass loss of cobalt bromide hexahydrate as a function of
temperature.

Apparatus: A thermogravimetric analyzer capable of controlled heating in a defined
atmosphere.

Procedure:

Sample Preparation: A small, accurately weighed sample of cobalt bromide hexahydrate
(typically 5-10 mg) is placed in an inert crucible (e.g., alumina or platinum).

 Instrument Setup: The crucible is placed on the TGA balance. The instrument is purged with
a dry, inert gas (e.qg., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to
provide a stable atmosphere and remove evolved gases.

e Heating Program: The sample is heated from ambient temperature to a final temperature
(e.g., 800-1000 °C) at a constant heating rate (e.g., 10 °C/min).

o Data Acquisition: The mass of the sample is continuously recorded as a function of
temperature.

o Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to identify the
temperature ranges of mass loss and to quantify the percentage mass loss at each step.
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Differential Thermal Analysis (DTA)

Objective: To detect endothermic and exothermic transitions during the thermal decomposition
of cobalt bromide hexahydrate.

Apparatus: A DTA instrument, which measures the temperature difference between a sample
and an inert reference material.

Procedure:

o Sample and Reference Preparation: A small, weighed sample of cobalt bromide hexahydrate
is placed in a sample crucible. An equal mass of an inert reference material (e.g., calcined
alumina) is placed in an identical reference crucible.

» Instrument Setup: The sample and reference crucibles are placed in the DTA cell. The
system is purged with an inert gas.

o Heating Program: The sample and reference are subjected to the same controlled heating
program as in the TGA experiment.

o Data Acquisition: The temperature difference (AT) between the sample and the reference is
recorded as a function of the sample temperature.

o Data Analysis: The DTA curve (AT vs. temperature) is analyzed to identify endothermic
peaks (indicating processes like dehydration and melting) and exothermic peaks (indicating
processes like crystallization or oxidation).

Visualizations
Decomposition Pathway

The following diagram illustrates the sequential decomposition of cobalt bromide hexahydrate.
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Caption: Thermal decomposition pathway of CoBrz-6H20.

Experimental Workflow for Thermal Analysis

The logical flow of a typical thermal analysis experiment is depicted below.
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Caption: Workflow for TGA/DTA experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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